ethyl 1-benzyl-5-phenyl-1H-pyrazole-3-carboxylate

• Molecular Formula: C19H18N2O2
• Molecular Weight: 306.4 g/mol
• IUPAC Name: ethyl 1-benzyl-5-phenylpyrazole-3-carboxylate
• InChI: InChI=1S/C19H18N2O2/c1-2-23-19(22)17-13-18(16-11-7-4-8-12-16)21(20-17)14-15-9-5-3-6-10-15/h3-13H,2,14H2,1H3
• InChI Key: SIJAWELJHBTPIF-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=NN(C(=C1)C2=CC=CC=C2)CC3=CC=CC=C3

Description

Ethyl 1-benzyl-5-phenyl-1H-pyrazole-3-carboxylate is a useful research compound. Its molecular formula is C19H18N2O2 and its molecular weight is 306.4 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Benzyl bromide (696 mg, 4.01 mmol) was added to ethyl 5-phenyl-1H-pyrazole-3-carboxylate (880 mg, 4.1 mmol) and potassium carbonate (562 mg, 4.01) in DMF (8 mL). The reaction was stirred for several h and then diluted with water. The mixture was washed several times with ethyl acetate and the combine extracts were dried over sodium sulfate. The solvent was removed under reduced pressure and the residue was purified on ISCO using 0-100% ethyl acetate/hexane gradient to give ethyl 1-benzyl-5-phenyl-1H-pyrazole-3-carboxylate (1.3 g, quantitative). MS (ESI) m/z: Calculated for C19H18N2O2: 306.14. found: 307.1 (M+H)+.